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Compound of Interest

Compound Name: Pyridinium acetate

Cat. No.: B1580452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core data on the molecular properties of pyridinium acetate, a compound

frequently utilized in biochemical and organic synthesis applications.

Molecular Identity and Properties
Pyridinium acetate is an ionic compound formed from the protonation of pyridine by acetic

acid. It consists of a pyridinium cation and an acetate anion.[1][2] This salt is commonly

employed as a buffer in various chemical reactions.[1][2]

The fundamental molecular characteristics of pyridinium acetate are summarized below.

Property Value

Molecular Formula C₇H₉NO₂[1][2][3][4][5][6]

Molecular Weight 139.15 g/mol [2][3][5][7]

Monoisotopic Mass 139.063328530 Da[3][6]

Formation of Pyridinium Acetate
The logical relationship illustrating the formation of pyridinium acetate from its precursor

molecules, pyridine and acetic acid, is depicted in the following diagram. This acid-base
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reaction results in the transfer of a proton from acetic acid to the nitrogen atom of pyridine.

Reactants

Product

Pyridine (C₅H₅N)

Pyridinium Acetate (C₇H₉NO₂)

+

Acetic Acid (CH₃COOH)

Click to download full resolution via product page

Caption: Formation of Pyridinium Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of
Pyridinium Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580452#pyridinium-acetate-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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